N-cyclopentyl-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H20FN3O2S2/c19-12-5-7-14(8-6-12)21-17(24)11-26-18-22-15(10-25-18)9-16(23)20-13-3-1-2-4-13/h5-8,10,13H,1-4,9,11H2,(H,20,23)(H,21,24)
• InChI Key: KAMJUIKBZKVGMV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O2S2
• Molecular Weight: 393.5 g/mol

Description

N-cyclopentyl-2-(2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C18H20FN3O2S2 and its molecular weight is 393.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Applications

Research conducted by Sraa Abu-Melha (2021) on the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds indicates potent cytotoxic effects against breast cancer cell lines, showcasing their potential as powerful anticancer agents. The study utilized DFT calculations to understand the structural and spectral features, further supported by cytotoxic activity evaluation (Sraa Abu-Melha, 2021).

Antimicrobial Properties

Another significant application is in the antimicrobial domain, where E. Darwish et al. (2014) synthesized new heterocyclic compounds incorporating a sulfamoyl moiety, showing promising in vitro antibacterial and antifungal results. This study emphasizes the potential of these compounds as antimicrobial agents, contributing to the development of new treatments against various bacterial and fungal infections (E. Darwish et al., 2014).

Antitumor Activity

Further research highlights the antitumor potential of these derivatives. L. Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which were evaluated for their antitumor activity against approximately 60 human tumor cell lines. This study showcases the potential of these compounds in contributing to cancer treatment, with certain derivatives showing considerable anticancer activity (L. Yurttaş et al., 2015).

Biological and Optoelectronic Properties

Research on the optoelectronic properties of thiazole-based polythiophenes by P. Camurlu and N. Guven (2015) explores the synthesis of thiazole-containing monomers and their conducting polymers, which could have implications in electronic and photonic applications (P. Camurlu & N. Guven, 2015).